Ethyl 5-methyl-4-((4-nitro-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylate

• IUPAC Name: ethyl 5-methyl-4-[(4-nitropyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C11H12N4O5/c1-3-19-11(16)10-9(7(2)20-13-10)6-14-5-8(4-12-14)15(17)18/h4-5H,3,6H2,1-2H3
• InChI Key: QGSOJNJAHNZOSZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1CN2C=C(C=N2)[N+](=O)[O-])C
• Molecular Formula: C11H12N4O5
• Molecular Weight: 280.24 g/mol

Description

The compound “Ethyl 5-methyl-4-((4-nitro-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylate” is a complex organic molecule that contains several functional groups and heterocyclic rings, including a pyrazole ring and an isoxazole ring. These types of rings are common in many chemical compounds and have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and heterocyclic rings. Pyrazole is a five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be complex and varied due to the presence of multiple reactive sites, including the pyrazole and isoxazole rings and the nitro group. Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, compounds containing pyrazole rings are often highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many compounds containing pyrazole rings show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The future directions for research on this compound could include further exploration of its potential uses, particularly in the fields of medicinal chemistry and drug discovery, given the wide range of biological activities exhibited by compounds containing pyrazole rings.